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Compound of Interest

Compound Name: Sniper(abl)-039

Cat. No.: B606945

FOR RESEARCH USE ONLY. Not for use in humans or animals.

This document provides essential guidance for researchers, scientists, and drug development
professionals on the safe handling, personal protective equipment (PPE), and disposal of
Sniper(abl)-039. As a novel PROTAC (Proteolysis Targeting Chimera), Sniper(abl)-039 is a
complex molecule designed for targeted protein degradation in a laboratory setting. Due to its
composition, incorporating a Dasatinib moiety, it requires careful handling to minimize exposure
and ensure a safe research environment.

Hazard Identification and Safety Summary

Sniper(abl)-039 is a conjugate of Dasatinib, a potent kinase inhibitor, and a derivative of
LCL161, an IAP (Inhibitor of Apoptosis Protein) ligand. While a specific Safety Data Sheet
(SDS) for Sniper(abl)-039 is not currently available, the safety precautions should be based on
the hazardous properties of its components.

Dasatinib is classified with the following hazards:

Toxic if swallowed.[1][2][3]

Causes skin irritation.[1][2]

Causes serious eye damage.[1][2]

Suspected of causing cancer.[1][2]
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» Suspected of damaging fertility or the unborn child.[1][2]

o Causes damage to organs through prolonged or repeated exposure.[1][2]

LCL161 is classified as:

e Harmful if swallowed.[4]

Given these known hazards, Sniper(abl)-039 should be handled as a potent and hazardous

compound. The following table summarizes the key safety information derived from the

component molecules.

Hazard
Classification
(GHS)

Dasatinib

LCL161

Sniper(abl)-039
(Presumed)

Acute Oral Toxicity

Category 3: Toxic if

Category 4: Harmful if

Handle as Toxic if

swallowed[1][2] swallowed[4] Swallowed
Skin Category 2: Causes - Handle as a Skin
] o T Not Classified ]
Corrosion/Irritation skin irritation[1][2] Irritant
) Category 1: Causes )
Serious Eye ) - Handle as Causing
o serious eye Not Classified )
Damage/Irritation Serious Eye Damage
damage[1][2]
Category 2:
] o ) -~ Handle as Suspected
Carcinogenicity Suspected of causing Not Classified )
Carcinogen
cancer[1][2]
Category 2:
] o Suspected of - Handle as Suspected
Reproductive Toxicity ] - Not Classified ] )
damaging fertility or Reproductive Toxin
the unborn child[1][2]
Specific Target Organ Category 1: Causes Handle as Causing
Toxicity (Repeated damage to organs[1] Not Classified Organ Damage on
Exposure) [2] Repeated Exposure
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Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling
Sniper(abl)-039 in solid (powder) or solution form. The following PPE should be worn at all
times in the laboratory area where the compound is handled:

PPE Category Specification Rationale
) Double-gloving with nitrile To prevent skin contact with
Hand Protection
gloves. the hazardous compound.
] Chemical safety goggles or a To protect eyes from splashes
Eye Protection _ _ _
face shield. or airborne patrticles.

) A dedicated lab coat, worn fully  To protect skin and clothing
Body Protection o
buttoned. from contamination.

A NIOSH-approved respirator
(e.g., N95 or higher) is

. ) ) To prevent inhalation of the
Respiratory Protection recommended, especially

] compound.
when handling the powder

form or creating aerosols.

Operational Plan: Handling and Storage

Engineering Controls:

 All work with solid Sniper(abl)-039 should be conducted in a certified chemical fume hood to
minimize inhalation exposure.

e When preparing solutions, work should also be performed in a chemical fume hood.
Handling Procedures:

o Before handling, ensure all necessary PPE is correctly donned.

¢ Avoid the creation of dust when handling the solid form.

» Use dedicated spatulas and weighing papers.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b606945?utm_src=pdf-body
https://www.benchchem.com/product/b606945?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» For solubilization, add the solvent slowly to the vial containing the solid compound.
 After handling, thoroughly wash hands and forearms with soap and water.
Storage:

o Store Sniper(abl)-039 in a cool, dry, and dark place.

o For long-term storage, it is recommended to store the compound at -20°C.[5]

o Keep the container tightly sealed to prevent contamination.

Disposal Plan

All materials contaminated with Sniper(abl)-039, including empty vials, pipette tips, gloves, and
bench paper, must be treated as hazardous waste.

Disposal Protocol:

o Collect all solid and liquid waste containing Sniper(abl)-039 in a dedicated, clearly labeled
hazardous waste container.

» Do not mix with other chemical waste streams unless compatibility is confirmed.

o Dispose of the hazardous waste through your institution's environmental health and safety
(EHS) office, following all local, state, and federal regulations for hazardous chemical waste.

Experimental Workflow and Safety Checkpoints

The following diagram illustrates a typical experimental workflow for handling Sniper(abl)-039,
with integrated safety checkpoints.
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Experimental Workflow for Handling Sniper(abl)-039
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Caption: A flowchart outlining the key steps and safety checks for handling Sniper(abl)-039
from preparation to disposal.

Signaling Pathway of Sniper(abl)-039

Sniper(abl)-039 is a PROTAC that induces the degradation of the BCR-ABL fusion protein,
which is a key driver in Chronic Myelogenous Leukemia (CML). It achieves this by hijacking the
cell's natural protein disposal system.
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Mechanism of Action of Sniper(abl)-039
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Caption: The signaling pathway illustrating how Sniper(abl)-039 brings together the target
protein (BCR-ABL) and an E3 ligase (IAP) to trigger protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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